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Cat. No.: B094757 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties of 2,2-Dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethylheptane is a branched-chain alkane with the chemical formula C9H20.[1][2] As

an isomer of nonane, its physical and chemical characteristics, including its thermodynamic

properties, are of significant interest in various fields, from fundamental chemical

thermodynamics to applications in fuel development and as a reference compound in analytical

chemistry. Understanding these properties is crucial for process design, reaction modeling, and

safety assessments. This guide provides a consolidated overview of the key thermodynamic

data for 2,2-Dimethylheptane, details the experimental protocols used for their determination,

and illustrates the logical framework of thermodynamics and experimental procedures.

Quantitative Thermodynamic Data
The thermodynamic properties of 2,2-Dimethylheptane have been determined through various

experimental and computational methods. The following tables summarize the most critical

data points available from publicly accessible, peer-reviewed sources.

Table 1: Phase Transition and Critical Properties
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Property Value Units Source(s)

Molecular Weight 128.255 g/mol [1][2]

Normal Boiling Point 132.7 °C (405.85 K) °C (K) [3]

Melting Point -113 °C (160.15 K) °C (K) [4]

Critical Temperature 295 °C (568.15 K) °C (K) [4]

Critical Pressure 20.6 atm [4]

Enthalpy of

Vaporization (ΔvapH°)
42.1 kJ/mol [5]

Enthalpy of Fusion

(ΔfusH°)
9.58 kJ/mol [5]

Table 2: Standard State Thermodynamic Properties (at
298.15 K and 1 bar)

Property Phase Value Units Source(s)

Standard

Enthalpy of

Formation (ΔfH°)

Liquid -288.2 kJ/mol [6]

Standard

Enthalpy of

Formation (ΔfH°)

Gas -245.36 kJ/mol [6]

Standard

Enthalpy of

Combustion

(ΔcH°)

Liquid -6131.1 kJ/mol [7]

Ideal Gas Heat

Capacity

(Cp,gas)

Gas 188.7 J/mol·K [5]

Table 3: Vapor Pressure Data
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The vapor pressure of 2,2-Dimethylheptane is a critical property for understanding its volatility.

The following data points illustrate the relationship between temperature and vapor pressure.

Temperature (°C) Pressure (kPa) Source(s)

-58 0.001 [8]

-39 0.01 [8]

-15 0.1 [8]

18 1 [8]

63.6 10 [8]

132.3 100 [8]

Note: Some values in the table are extrapolated and should be treated with caution.[8]

Experimental Protocols
The accurate determination of thermodynamic properties relies on precise and well-established

experimental techniques. The primary methods for measuring heats of combustion and heat

capacities are bomb calorimetry and adiabatic calorimetry, respectively.

Protocol 1: Determination of Enthalpy of Combustion via
Bomb Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter, which measures

the heat released from a combustion reaction at constant volume.[9]

Objective: To measure the change in internal energy (ΔU) for the combustion of 2,2-
Dimethylheptane, from which the enthalpy of combustion (ΔH) can be calculated.

Methodology:

Calibration: The heat capacity (Cv) of the calorimeter system (bomb, water, bucket, stirrer,

etc.) must first be determined.[10] This is achieved by combusting a known mass of a

standard substance with a certified heat of combustion, typically benzoic acid.[11]
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Sample Preparation: A precise mass (typically 0.5 - 1.0 g) of high-purity 2,2-
Dimethylheptane is placed in a crucible within the calorimeter's pressure vessel, or "bomb".

[12] A fuse wire of known length and mass is positioned to make contact with the sample.[12]

Assembly and Pressurization: A small, known volume of distilled water is added to the bomb

to saturate the internal atmosphere, ensuring that any water formed during combustion is in

the liquid state. The bomb is then sealed and pressurized with pure oxygen to approximately

30 atm.[13]

Calorimeter Setup: The sealed bomb is submerged in a precise volume of water in the

calorimeter bucket.[12][13] The entire assembly is placed within an insulating jacket to

minimize heat exchange with the surroundings.[10] For adiabatic systems, the jacket

temperature is actively controlled to match the bucket temperature throughout the

experiment.[13]

Combustion and Data Acquisition: The initial temperature of the water is recorded for several

minutes to establish a baseline. The sample is then ignited by passing an electric current

through the fuse wire.[13] The temperature of the water in the bucket is recorded at regular

intervals (e.g., every 30 seconds) until a maximum temperature is reached and begins to

cool.[12][13]

Analysis and Corrections:

The raw temperature change (ΔT) is corrected for any heat exchange and the heat

released by the ignition wire.

The heat released by the combustion (Q_reaction) is calculated using the calorimeter's

heat capacity and the corrected ΔT.

Corrections are also applied for the formation of nitric acid and sulfuric acid (if sulfur is

present), which are side reactions unique to the bomb process.[10]

The constant volume heat of combustion (ΔU) is calculated from Q_reaction and the mass

of the sample. The standard enthalpy of combustion (ΔH) is then derived using the relation

ΔH = ΔU + Δ(PV) = ΔU + Δn_gas(RT), where Δn_gas is the change in the number of

moles of gas in the balanced combustion equation.[12]
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Protocol 2: Determination of Heat Capacity via Adiabatic
Calorimetry
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a

substance by minimizing heat exchange between the calorimeter and its surroundings.[14][15]

Objective: To measure the heat capacity (Cp) of liquid 2,2-Dimethylheptane as a function of

temperature.

Methodology:

Apparatus: The core of the apparatus is a sample cell (container) of known heat capacity,

equipped with a precision thermometer (e.g., platinum resistance thermometer) and an

electric heater.[16] This cell is surrounded by one or more adiabatic shields.[16][17]

Thermocouples are placed between the cell and the shields to detect any temperature

difference.

Sample Loading: A known mass of degassed, high-purity 2,2-Dimethylheptane is loaded

into the sample cell.

Measurement Principle: The principle of operation is to introduce a precisely measured

quantity of electrical energy (heat, Q) to the sample cell and measure the resulting

temperature increase (ΔT).[14]

Experimental Procedure:

The system is brought to the desired starting temperature.

During the experiment, the temperatures of the adiabatic shields are automatically and

continuously adjusted to match the temperature of the sample cell.[16][18] This creates a

zero temperature gradient, effectively eliminating heat loss to the surroundings.[14]

A stable initial temperature (T_initial) is recorded.

A known amount of electrical energy (Q) is supplied to the heater over a defined period,

causing the temperature of the sample and cell to rise.
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After the heating period, the system is allowed to equilibrate, and a stable final

temperature (T_final) is recorded.

Calculation:

The total heat capacity of the cell and sample (C_total) is calculated as C_total = Q /

(T_final - T_initial).

The heat capacity of the sample (C_sample) is found by subtracting the previously

determined heat capacity of the empty cell (C_cell) from the total heat capacity: C_sample

= C_total - C_cell.

The molar heat capacity (Cp) is then calculated by dividing C_sample by the number of

moles of the substance.

This process is repeated over a range of temperatures to map out the heat capacity curve.

[17]

Visualizations
As a simple alkane, 2,2-Dimethylheptane is not involved in biological signaling pathways. The

following diagrams illustrate a key experimental workflow and a fundamental logical relationship

in thermodynamics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/je100658y
https://www.benchchem.com/product/b094757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Bomb Calorimetry

Sample Preparation
(Weigh sample & fuse wire)

Bomb Assembly
(Place sample, add H2O, seal)

Pressurization
(Fill with O2 to ~30 atm)

Calorimeter Setup
(Submerge bomb in known H2O vol.)

Equilibration & Initial Temp.
(Record baseline T_initial)

Ignition
(Fire sample via fuse wire)

Data Acquisition
(Record T vs. time until T_max)

Calculations & Corrections
(Determine ΔT, correct for fuse & acids)

Determine ΔcH°
(Calculate final enthalpy of combustion)

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using a bomb calorimeter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b094757?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship: Gibbs Free Energy

Gibbs Free Energy (G)
(Spontaneity of a process)

Enthalpy (H)
(Heat content)

-

Entropy (S)
(Disorder/Randomness)

- T *

Temperature (T)

Scales Entropy Contribution

Click to download full resolution via product page

Caption: The relationship between Gibbs Free Energy, Enthalpy, and Entropy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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